Cas no 1806059-86-8 (2-Bromo-3-cyano-5-methoxybenzoic acid)

• Product Name: 2-Bromo-3-cyano-5-methoxybenzoic acid
• CAS No: 1806059-86-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD28736304
• CID: 4785860
• Update Time: 2025-10-28

2-Bromo-3-cyano-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-methoxybenzoic acid

• MDL： MFCD28736304
• Inchi： 1S/C9H6BrNO3/c1-14-6-2-5(4-11)8(10)7(3-6)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： AUWCORAKKOXUEF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-3-cyano-5-methoxybenzoic acid

Introduction to 2-Bromo-3-cyano-5-methoxybenzoic acid (CAS No. 1806059-86-8)

2-Bromo-3-cyano-5-methoxybenzoic acid (CAS No. 1806059-86-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromine atom, a cyano group, and a methoxy substituent on the benzene ring. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-Bromo-3-cyano-5-methoxybenzoic acid is C₉H₆BrNO₃, and its molecular weight is approximately 244.04 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 170-172°C. Its solubility in water is limited, but it is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic transformations and analytical techniques.

In the pharmaceutical industry, 2-Bromo-3-cyano-5-methoxybenzoic acid has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel anticancer agents and anti-inflammatory drugs. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The bromine and cyano groups are believed to play crucial roles in enhancing the compound's biological activity by facilitating specific interactions with cellular targets.

Beyond its pharmaceutical applications, 2-Bromo-3-cyano-5-methoxybenzoic acid has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that this compound can be used to create highly efficient organic solar cells with improved stability and performance. The methoxy substituent on the benzene ring contributes to the compound's electronic delocalization, which is essential for charge transport in these materials.

In the realm of chemical synthesis, 2-Bromo-3-cyano-5-methoxybenzoic acid serves as a valuable building block for constructing complex molecular architectures. Its reactivity with various functional groups allows chemists to introduce diverse substituents through selective transformations. For example, the bromine atom can be readily substituted with other halogens or functional groups using palladium-catalyzed cross-coupling reactions. This versatility makes it an indispensable tool in synthetic organic chemistry laboratories around the world.

The safety and handling of 2-Bromo-3-cyano-5-methoxybenzoic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 2-Bromo-3-cyano-5-methoxybenzoic acid (CAS No. 1806059-86-8) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it a valuable intermediate for the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.